Kita-kyushu lung cancer antigen 1 (76-84)
Description
Kita-kyushu lung cancer antigen 1
Scientific Research Applications
Cancer Progression and Diagnostic Biomarker
- KK-LC-1 has been identified as a cancer/testis antigen reactivated in several human malignancies. Its role in cancer progression and as a potential diagnostic biomarker has been explored, though its exact biological functions and molecular mechanisms remain to be fully understood (Chen et al., 2019).
Expression in Gastric Cancer
- Research has shown that KK-LC-1 is frequently highly expressed in gastric cancer. Its expression rate is higher than that of other cancer/testis antigens, indicating its potential as a useful target for immunotherapy and in the diagnosis of gastric cancer (Shida et al., 2015).
Peptide Binding and Clinical Applications
- Specific cyclic nonapeptides that bind to KK-LC-1 have been identified, with potential applications in gastric cancer diagnosis, imaging, and biological treatment. These peptides show high binding capacity and specificity for KK-LC-1-expressing tumor cells, indicating their potential for clinical application (Yu et al., 2021).
Detection in Breast Cancer
- A study has established a monoclonal antibody against KK-LC-1, enabling the detection of its protein expression in breast cancer, particularly in estrogen receptor-negative subtypes. This suggests its utility in breast cancer diagnosis (Kondo et al., 2018).
Correlation with Helicobacter pylori Infection
- There is evidence of a correlation between KK-LC-1 expression and Helicobacter pylori infection in gastric cancer, indicating its potential role in risk diagnosis for gastric cancer (Fukuyama et al., 2017).
Prognostic Biomarker for Gastric Cancer
- KK-LC-1 expression in gastric cancer tissues has been associated with longer overall survival of patients, suggesting its potential as a biomarker for good prognosis in gastric cancer (Ji et al., 2021).
Immunotherapy Applications
- KK-LC-1 has been targeted in the development of T cell receptor gene-engineered T cells for the treatment of epithelial cancers, including gastric, breast, and lung cancer. This represents a promising avenue for cancer immunotherapy (Marcinkowski et al., 2019).
Properties
sequence |
RQKRILVNL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Kita-kyushu lung cancer antigen 1 (76-84) |
Origin of Product |
United States |
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